4-[2-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-2-methylpyridine

• Molecular Formula: C18H21BClNO3
• Molecular Weight: 345.6 g/mol
• IUPAC Name: 4-[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-2-methylpyridine
• InChI: InChI=1S/C18H21BClNO3/c1-12-10-14(8-9-21-12)22-16-7-6-13(11-15(16)20)19-23-17(2,3)18(4,5)24-19/h6-11H,1-5H3
• InChI Key: PQHAYASWCZDYEZ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)OC3=CC(=NC=C3)C)Cl

Description

The compound 4-[2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-2-methylpyridine is a boronate-containing heterocyclic molecule featuring a pyridine core substituted with a methyl group at the 2-position and a phenoxy group at the 4-position. The phenoxy moiety is further functionalized with a chlorine atom at the 2-position and a pinacol boronate ester at the 4-position. This structure enables participation in Suzuki-Miyaura cross-coupling reactions, a key method for constructing biaryl systems in medicinal chemistry and materials science .

• Borylation reactions: Substituted pyridine or phenol precursors are coupled with pinacol boronate esters via palladium-catalyzed reactions .
• Nucleophilic aromatic substitution: Chloro or bromo intermediates react with boronate-containing phenols under basic conditions .

The boronate ester group enhances solubility in organic solvents and facilitates further derivatization, making the compound valuable in drug discovery and organic synthesis.

Comparison with Similar Compounds

Structural and Substituent Variations

The following table highlights key structural analogs and their substituent differences:

Compound Name	Substituents on Pyridine/Phenol	Molecular Formula	Molecular Weight	Key Features
Target Compound	2-methyl, 4-(2-chloro-4-boronatophenoxy)	C₁₉H₂₂BClNO₃	373.65*	Boronate ester, chloro-phenoxy
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(4-(trifluoromethoxy)phenoxy)pyridine	5-boronate, 2-(4-trifluoromethoxyphenoxy)	C₁₉H₂₀BF₃NO₃	385.17	Trifluoromethoxy group, higher lipophilicity
2-Chloro-3-(dimethoxymethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2-chloro, 3-dimethoxymethyl, 4-boronate	C₁₄H₂₁BClNO₄	313.58	Dimethoxymethyl enhances steric bulk
4-Chloro-2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	4-chloro, 2-methoxy, 5-boronate	C₁₃H₁₈BClNO₃	297.55	Methoxy group improves solubility
2-Chloro-6-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	2-chloro, 6-methyl, 4-boronate	C₁₃H₁₈BClNO₂	281.55	Methyl at 6-position alters reactivity

*Calculated based on analogous structures.

Key Observations:

• Electron-Withdrawing Groups: The target compound’s chloro substituent (2-position on phenol) and trifluoromethoxy analogs may reduce electron density on the pyridine ring, affecting reactivity in cross-couplings.
• Solubility : Methoxy and trifluoromethoxy groups improve solubility in polar solvents, whereas the target compound’s methyl group may favor organic phases.

Key Observations:

• Higher yields (e.g., 63% ) are achieved with less sterically hindered intermediates.
• Bulky substituents (e.g., cyclopropyl ) reduce yields due to steric clashes during coupling.

Stability and Handling

• Boronate Esters : Hydrolytically sensitive; require anhydrous storage .
• Chloro Substituents : May enhance stability against oxidation compared to bromo analogs .

Preparation Methods

Miyaura Borylation of Aryl Halides

The Miyaura borylation, employing bis(pinacolato)diboron (B₂pin₂) and palladium catalysts, is widely used to install boronate esters onto aryl halides. For the target compound, this method involves:

• Starting Material Preparation : 4-Bromo-2-chlorophenol is protected as its methyl ether to prevent side reactions during subsequent steps.
• Borylation Reaction : The protected bromide reacts with B₂pin₂ (1.1 equiv) in the presence of Pd(dppf)Cl₂ (5 mol%) and KOAc (3.0 equiv) in dioxane at 80°C for 12 hours.
• Deprotection : The methyl ether is cleaved using BBr₃ in dichloromethane to yield 2-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol.

Key Data :

Parameter	Value	Source
Yield	85–91%
Catalyst	Pd(dppf)Cl₂
Reaction Temperature	80°C

Lithium-Halogen Exchange and Boronate Formation

Adapted from patent literature, this method utilizes low-temperature lithiation:

• Lithiation : 4-Bromo-2-chlorophenol is treated with n-butyllithium (-78°C, THF) to generate a lithium-arene intermediate.
• Boronate Quenching : Trimethyl borate (2.0 equiv) is added, followed by acid workup to yield the boronic acid, which is subsequently protected with pinacol.
• Etherification : The phenol couples with 4-chloro-2-methylpyridine via SNAr using Cs₂CO₃ in DMF at 120°C.

Key Data :

Parameter	Value	Source
Yield (Boronation)	78–82%
Coupling Yield	65–70%
Base	Cs₂CO₃

Suzuki-Miyaura Cross-Coupling for Late-Stage Functionalization

An alternative approach couples pre-formed boronate esters with halogenated pyridines:

• Boronate Synthesis : 2-Chloro-4-iodophenol undergoes Miyaura borylation as described in Section 2.1.
• Cross-Coupling : The boronate reacts with 4-bromo-2-methylpyridine using Pd(PPh₃)₄ (3 mol%) and K₂CO₃ in a toluene/water mixture at 100°C.

Key Data :

Parameter	Value	Source
Yield	73–77%
Catalyst	Pd(PPh₃)₄

Comparative Analysis of Methodologies

The table below evaluates the three primary routes:

Method	Advantages	Limitations	Yield Range
Miyaura Borylation	High yield, scalable	Requires protective groups	85–91%
Lithium-Halogen Exchange	Avoids palladium catalysts	Low-temperature sensitivity	65–70%
Suzuki-Miyaura Coupling	Modularity	Competing homocoupling	73–77%

Experimental Optimization and Challenges

Solvent and Temperature Effects

• Miyaura Borylation : Dioxane outperforms THF due to superior Pd catalyst stability. Elevated temperatures (80–100°C) accelerate transmetallation but risk boronate decomposition.
• SNAr Coupling : Polar aprotic solvents (DMF, DMSO) enhance reactivity, but prolonged heating above 120°C degrades the boronate ester.

Catalytic Systems

• Pd(dppf)Cl₂ vs. Pd(PPh₃)₄ : The former offers higher turnover numbers in Miyaura borylation, while the latter is cost-effective for Suzuki couplings.

Q & A

Q. Advanced Considerations :

• Ligand effects : Bulky ligands (e.g., SPhos) improve stability of Pd intermediates, reducing side reactions .
• Solvent polarity : Polar aprotic solvents (DMF) enhance solubility but may increase decomposition; THF balances reactivity and stability .

How can the boronate ester functionality in this compound be characterized spectroscopically?

Q. Basic

• ¹¹B NMR : A singlet near δ 30–35 ppm confirms the presence of the boronate ester . Quadrupolar broadening may require high-field instruments for resolution.
• ¹H NMR : Peaks for the tetramethyl groups (δ 1.0–1.3 ppm) and aromatic protons (δ 6.5–8.5 ppm) .
• Mass Spectrometry : Exact mass (e.g., 329.63 g/mol) via HRMS validates molecular formula .

Q. Advanced Challenges :

• Hydrolysis sensitivity : Sample preparation must exclude moisture to prevent degradation to boronic acid .
• Crystallography : Single-crystal X-ray diffraction (using SHELX programs) resolves steric effects from the dioxaborolane ring .

What strategies can resolve low yields in cross-coupling reactions involving this compound?

Q. Advanced

• Catalyst optimization : Screen Pd sources (e.g., Pd(OAc)₂ vs. PdCl₂) and ligands (e.g., XPhos for sterically hindered substrates) .
• Base selection : Weak bases (NaHCO₃) minimize side reactions vs. strong bases (K₂CO₃) .
• Microwave-assisted synthesis : Reduces reaction time and improves homogeneity .

Q. Advanced

• Electron-withdrawing chlorine : Activates the pyridine ring, increasing electrophilicity at the coupling site. DFT calculations predict enhanced reactivity for Suzuki-Miyaura reactions .
• Steric effects : The 2-methyl group may hinder transmetalation steps, requiring tailored ligands (e.g., DavePhos) .

What computational methods predict the stability and reactivity of this compound?

Q. Advanced

• Density Functional Theory (DFT) : Models transition states for cross-coupling to identify rate-limiting steps .
• Molecular Dynamics (MD) : Simulates solvation effects and steric interactions of the tetramethyl dioxaborolane group .

How to handle and store this compound to prevent decomposition?

Q. Basic

• Storage : Under argon at –20°C in amber vials to avoid light/moisture exposure .
• Handling : Use gloveboxes for air-sensitive steps; monitor hydrolysis via ¹¹B NMR .

What analytical methods detect by-products or impurities?

Q. Basic

• HPLC/LC-MS : Identifies unreacted precursors or hydrolyzed boronic acids .
• TLC : Silica gel plates (Rf ≈ 0.5 in hexane:EtOAc 3:1) for quick purity checks .